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Compound of Interest

Compound Name: Pyridine-3-azo-p-dimethylaniline

Cat. No.: B085561

In-Depth Technical Guide: Pyridine-3-azo-p-
dimethylaniline

For Researchers, Scientists, and Drug Development Professionals

Core Compound Details

Chemical Name: Pyridine-3-azo-p-dimethylaniline CAS Number: 156-25-2 Molecular
Formula: Ci3H14N4 Molecular Weight: 226.28 g/mol Synonyms: 3-((4-
(Dimethylamino)phenyl)azo)pyridine, N,N-dimethyl-4-(pyridin-3-ylazo)aniline

Molecular Structure

Caption: Molecular structure of Pyridine-3-azo-p-dimethylaniline.

Physicochemical and Biological Data

Limited quantitative data is available for Pyridine-3-azo-p-dimethylaniline. The following table
summarizes the available information. For comparison, data for the isomeric Pyridine-2-azo-p-
dimethylaniline is also provided where available.
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Pyridine-3-azo-p-

Pyridine-2-azo-p-

Property . . . .
dimethylaniline dimethylaniline
CAS Number 156-25-2 13103-75-8[1]
Molecular Formula C13H1aNa Ci3H14N4[1]
Molecular Weight 226.28 226.28|[1]
Orange to Amber to Dark red
Appearance Not Reported
powder to crystal[1][2]
Melting Point Not Reported 110.0 to 114.0 °C[2]
Purity Not Reported >98.0% (T)(HPLC)[1][2]

Carcinogenic Activity

Tested, found to be less active
than other analogs in one

study.

Not explicitly reported, but
related compounds have been

studied for carcinogenicity.

Experimental Protocols
Synthesis of Pyridine-3-azo-p-dimethylaniline

The synthesis of Pyridine-3-azo-p-dimethylaniline is achieved through the diazotization of 3-

aminopyridine followed by an azo coupling reaction with N,N-dimethylaniline.[3] While a

detailed experimental protocol for this specific isomer is not extensively documented in the

original literature, a general procedure can be outlined based on standard methods for azo dye

synthesis.

Reaction Scheme:

o Diazotization of 3-Aminopyridine: 3-Aminopyridine is treated with a source of nitrous acid,

typically generated in situ from sodium nitrite and a strong acid (e.g., hydrochloric acid), at

low temperatures (0-5 °C) to form the corresponding diazonium salt.

e Azo Coupling: The resulting diazonium salt solution is then added to a solution of N,N-

dimethylaniline, which acts as the coupling component. The coupling reaction is typically

carried out in a weakly acidic to neutral medium.
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lllustrative Experimental Workflow:
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Caption: General workflow for the synthesis of Pyridine-3-azo-p-dimethylaniline.

Biological Activity and Signaling Pathways

The biological activity of Pyridine-3-azo-p-dimethylaniline has not been extensively studied.
Early research into the carcinogenic potential of heterocyclic analogs of p-
dimethylaminoazobenzene included the testing of related compounds. Specifically, a study on
the effects of methyl groups in the pyridine ring of such analogs was conducted.[4] However,
detailed results for Pyridine-3-azo-p-dimethylaniline itself are sparse. A related compound,
pyridine-1-oxide-3-azo-p-dimethylaniline, was found to be less active in inducing tumors in rats
compared to other analogs tested in the same study.

Due to the limited research on this specific compound, there is currently no information
available regarding its interaction with specific signaling pathways in biological systems.
Further investigation is required to elucidate any potential pharmacological or toxicological
mechanisms of action.

Logical Relationships in Synthesis

The synthesis of Pyridine-3-azo-p-dimethylaniline is a classic example of an electrophilic
aromatic substitution reaction, where the diazonium ion acts as the electrophile and the
electron-rich dimethylaniline is the nucleophile. The success of the reaction is dependent on
several key factors.
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Caption: Key factors influencing the synthesis of Pyridine-3-azo-p-dimethylaniline.

In summary, while the existence and a general synthetic route for Pyridine-3-azo-p-
dimethylaniline are documented, there is a notable lack of in-depth experimental and
biological data in the publicly available literature. This presents an opportunity for further
research to characterize this compound more thoroughly and to explore its potential biological
activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b085561#cas-number-and-molecular-structure-of-
pyridine-3-azo-p-dimethylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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